Cas no 106803-22-9 (2-[5-methyl-6-[6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl]propanoic acid)

• Product Name: 2-[5-methyl-6-[6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl]propanoic acid
• CAS No: 106803-22-9
• MF: C₂₉H₃₉NO₄
• MW: 465.624268770218
• CID: 204858
• PubChem ID: 6443875
• Update Time: 2025-04-19

2-[5-methyl-6-[6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-
• omomycin
• (2R)-2-[(2R,5S,6R)-6-{(1E,3E)-1-ethyl-4-[(3aR,4S,5R,7aS)-4-(1H-pyrrol-2-ylcarbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]buta-1,3-dien-1-yl}-5-methyltetrahydro-2H-pyran-2-yl]propanoic acid
• 985-I
• Antibiotic 985-I
• 16-Deethylindanomycin
• Deethylindanomycin
• CBMicro_016841
• Oprea1_733277
• 2-[5-methyl-6-[6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl]propanoic acid
• A 83094A
• A-83094A
• 106803-22-9
• DTXSID801346667
• 117615-33-5
• (2R)-2-[(2R,5S,6R)-6-[(3E,5E)-6-[(3aR,4S,5R,7aS)-4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]-5-methyloxan-2-yl]propanoic acid
• 2H-Pyran-2-acetic acid, tetrahydro-alpha,5-dimethyl-6-(1-ethyl-4-(2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl)-1,3-butadienyl)-, (3aR-(3a-alpha,4-alpha,5-alpha(1E(2R*(R*),5S*,6R*),3E),7a-beta))-

• Inchi： 1S/C29H39NO4/c1-4-20(28-18(2)13-16-25(34-28)19(3)29(32)33)8-5-10-22-15-14-21-9-6-11-23(21)26(22)27(31)24-12-7-17-30-24/h5,7-8,10,12,14-15,17-19,21-23,25-26,28,30H,4,6,9,11,13,16H2,1-3H3,(H,32,33)/b10-5+,20-8+/t18-,19+,21-,22-,23+,25+,26+,28+/m0/s1
• InChI Key： HSZFOQSMGNAIJM-IWHHVUORSA-N
• SMILES： O1[C@@H]([C@H](C(=O)O)C)CC[C@H](C)[C@@H]1/C(/CC)=C/C=C/[C@H]1C=C[C@@H]2CCC[C@H]2[C@@H]1C(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 465.287909
• Monoisotopic Mass: 465.287909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 6.6
• Topological Polar Surface Area: 79.4
• Molecular Weight: 465.6

Experimental Properties

• Density: 1.149
• Boiling Point: 641.4°Cat760mmHg
• Flash Point: 341.7°C
• Refractive Index: 1.583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones